Cas no 299163-64-7 (amino(2,4,5-trimethylphenyl)acetic Acid)

• Product Name: amino(2,4,5-trimethylphenyl)acetic Acid
• CAS No: 299163-64-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 249308
• PubChem ID: 4589523
• Update Time: 2025-08-05

amino(2,4,5-trimethylphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-amino-2,4,5-trimethyl-
• 2-amino-2-(2,4,5-trimethylphenyl)acetic acid
• Amino-(2,4,5-trimethyl-phenyl)-acetic acid
• amino(2,4,5-trimethylphenyl)acetic acid
• Amino(2,4,5-trimethylphenyl)acetic acid (H-Phg(2,4,5-Me3)-OH)
• NCGC00338778-01
• BB 0249668
• EN300-1840751
• CS-0344461
• DTXSID30404618
• MFCD02662463
• AKOS001476052
• AB01331115-02
• 299163-64-7
• amino(2,4,5-trimethylphenyl)acetic Acid

• MDL： MFCD02662463
• Inchi： 1S/C11H15NO2/c1-6-4-8(3)9(5-7(6)2)10(12)11(13)14/h4-5,10H,12H2,1-3H3,(H,13,14)
• InChI Key： UDXYDSYSQPJSST-UHFFFAOYSA-N
• SMILES： OC(C(C1C=C(C)C(C)=CC=1C)N)=O

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.39650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on amino(2,4,5-trimethylphenyl)acetic Acid

Introduction to Amino(2,4,5-trimethylphenyl)acetic Acid (CAS No. 299163-64-7)

Amino(2,4,5-trimethylphenyl)acetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 299163-64-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of substituted benzoic acids, characterized by the presence of an amino group and a trifunctional methyl-substituted phenyl ring. The unique structural configuration of Amino(2,4,5-trimethylphenyl)acetic Acid imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of Amino(2,4,5-trimethylphenyl)acetic Acid consists of a benzene ring substituted with three methyl groups at the 2-, 4-, and 5-positions, along with an amino group attached to the carboxylic acid moiety. This arrangement not only influences its reactivity but also its solubility and interaction with biological targets. The presence of multiple methyl groups enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially facilitating its absorption in biological systems.

In recent years, there has been growing interest in Amino(2,4,5-trimethylphenyl)acetic Acid due to its potential role in drug discovery and development. The compound's structural features suggest that it may exhibit properties such as inhibitory activity against certain enzymes or receptors, which are critical for therapeutic intervention. For instance, derivatives of benzoic acid have been widely studied for their antimicrobial and anti-inflammatory properties. The introduction of methyl groups at specific positions on the phenyl ring can modulate these properties, leading to the development of more effective and selective agents.

One of the most compelling aspects of Amino(2,4,5-trimethylphenyl)acetic Acid is its utility as a building block in medicinal chemistry. The compound can be further functionalized through various chemical reactions to produce more complex molecules with tailored biological activities. For example, it can undergo amide bond formation to create peptidomimetics or serve as a precursor for synthesizing non-peptide analogs. These modifications are essential for optimizing drug candidates in terms of potency, selectivity, and pharmacokinetic profiles.

Recent studies have begun to explore the pharmacological potential of Amino(2,4,5-trimethylphenyl)acetic Acid and its derivatives. Researchers have reported on its interactions with various biological targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. The compound's ability to modulate these targets suggests that it could be developed into a therapeutic agent for conditions such as metabolic syndrome or neurodegenerative diseases. Additionally, its structural similarity to known drugs may facilitate rapid translation from preclinical studies to clinical trials.

The synthesis of Amino(2,4,5-trimethylphenyl)acetic Acid is another area of active investigation. Efficient synthetic routes are crucial for producing this compound on a scalable basis for both research and commercial applications. Advances in synthetic methodologies have enabled the production of high-purity Amino(2,4,5-trimethylphenyl)acetic Acid, which is essential for reliable biological testing. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework with high yield and selectivity.

The analytical characterization of Amino(2,4,5-trimethylphenyl)acetic Acid is equally important to ensure its quality and consistency. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the identity and purity of the compound. These methods provide detailed information about the molecular structure and help identify any impurities that could affect its performance in biological assays.

In conclusion,Amino(2,4,5-trimethylphenyl)acetic Acid (CAS No. 299163-64-7) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for drug discovery，and ongoing studies highlight its potential therapeutic applications。As research continues，the full scope of its utility is expected to expand，leading to new insights into disease mechanisms and innovative treatment strategies.